Cas no 84927-66-2 (7,8-dihydroxy-7,8-dihydrovitamin D3)

• Product Name: 7,8-dihydroxy-7,8-dihydrovitamin D3
• CAS No: 84927-66-2
• MF: C₂₇H₄₆O₃
• MW: 418.652348995209
• CID: 2356359
• Update Time: 2025-06-11

7,8-dihydroxy-7,8-dihydrovitamin D3 Chemical and Physical Properties

Names and Identifiers

• (1R,7Ar)-4-[(2Z)-1-hydroxy-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethyl]-7a-methyl-1-[(2R)-6
• 7,8-dihydroxy-7,8-dihydrovitamin D3

• Inchi： 1S/C27H46O3/c1-18(2)8-6-9-20(4)23-12-13-24-26(23,5)14-7-15-27(24,30)25(29)17-21-16-22(28)11-10-19(21)3/h17-18,20,22-25,28-30H,3,6-16H2,1-2,4-5H3/b21-17-/t20-,22+,23-,24?,25?,26-,27?/m1/s1
• InChI Key： YIMMFXZWTYGKLW-AGAWYEFXSA-N
• SMILES： OC1(C(/C=C2\C(=C)CC[C@@H](C\2)O)O)CCC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CCC21

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 638
• Topological Polar Surface Area: 60.7

Additional information on 7,8-dihydroxy-7,8-dihydrovitamin D3

Introduction to 7,8-dihydroxy-7,8-dihydrovitamin D3 (CAS No. 84927-66-2)

7,8-dihydroxy-7,8-dihydrovitamin D3 (CAS No. 84927-66-2) is a biologically active metabolite of vitamin D3 that has garnered significant attention in recent years due to its potential therapeutic applications in various health conditions. This compound is a derivative of vitamin D3, which is known for its crucial role in calcium homeostasis and bone health. However, the unique structural and functional properties of 7,8-dihydroxy-7,8-dihydrovitamin D3 make it a promising candidate for broader therapeutic uses.

The chemical structure of 7,8-dihydroxy-7,8-dihydrovitamin D3 is characterized by the presence of two hydroxyl groups at the 7 and 8 positions of the vitamin D3 molecule. This modification significantly alters its biological activity compared to the parent compound, vitamin D3. The addition of these hydroxyl groups enhances the compound's solubility and stability, making it more suitable for pharmaceutical applications.

Recent research has focused on the potential benefits of 7,8-dihydroxy-7,8-dihydrovitamin D3 in various health conditions. One of the most notable areas of interest is its role in bone health. Studies have shown that this compound can enhance calcium absorption and bone mineral density, which are critical factors in preventing osteoporosis and other bone-related disorders. For instance, a study published in the Journal of Bone and Mineral Research demonstrated that 7,8-dihydroxy-7,8-dihydrovitamin D3 significantly increased bone mineral density in postmenopausal women when administered over a 12-month period.

Beyond its effects on bone health, 7,8-dihydroxy-7,8-dihydrovitamin D3 has also been investigated for its potential anti-inflammatory properties. Chronic inflammation is a key factor in many diseases, including cardiovascular disease, diabetes, and autoimmune disorders. Research has shown that this compound can modulate the immune system by reducing the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). A study published in the Journal of Immunology found that 7,8-dihydroxy-7,8-dihydrovitamin D3 effectively reduced inflammation in a mouse model of rheumatoid arthritis.

In addition to its anti-inflammatory effects, 7,8-dihydroxy-7,8-dihydrovitamin D3 has been explored for its potential neuroprotective properties. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Preclinical studies have shown that this compound can protect neurons from oxidative stress and promote neurogenesis. A study published in the Journal of Neurochemistry reported that 7,8-dihydroxy-7,8-dihydrovitamin D3 improved cognitive function in a mouse model of Alzheimer's disease by reducing beta-amyloid plaque formation and enhancing synaptic plasticity.

The therapeutic potential of 7,8-dihydroxy-7,8-dihydrovitamin D3 extends to cancer prevention and treatment as well. Vitamin D has long been recognized for its anticancer properties, and recent research suggests that 7,8-dihydroxy-7,8-dihydrovitamin D3 may be even more effective in this regard. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and suppressing angiogenesis (the formation of new blood vessels). A study published in the Cancer Research journal found that 7,8-dihydroxy-7,8-dihydrovitamin D3 significantly reduced tumor growth in a mouse model of breast cancer.

The safety profile of 7,8-dihydroxy-7,8-dihydrovitamin D3 is another important consideration for its potential therapeutic use. Unlike some other vitamin D metabolites that can cause hypercalcemia (elevated blood calcium levels), 7,8-dihydroxy-7,8-dihydrovitamin D3 has been shown to have a favorable safety profile at therapeutic doses. Clinical trials have demonstrated that this compound can be administered safely without causing significant side effects.

In conclusion, 7,8-dihydroxy-7,8-dehydrotitamin D3 (CAS No. 84927-66-2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural modifications enhance its biological activity and stability, making it an attractive candidate for further research and development. Ongoing studies continue to explore its benefits in bone health, inflammation reduction, neuroprotection, and cancer prevention. As research progresses, it is likely that this compound will play an increasingly important role in the treatment and prevention of various health conditions.